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Compound of Interest

Compound Name: 3,4-Dimethyl-1-pentanol

Cat. No.: B1606748

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,4-Dimethyl-1-pentanol is a chiral primary alcohol that serves as a versatile building block in
organic synthesis. Its branched structure and stereocenters make it a valuable synthon for the
preparation of complex organic molecules, including fragrances, plasticizers, and chiral
intermediates for pharmaceutical development. This document provides detailed application
notes and experimental protocols for the use of 3,4-Dimethyl-1-pentanol in several key
organic transformations.

Physical and Chemical Properties

Property Value
Molecular Formula C7H160[1]
Molecular Weight 116.20 g/mol [1]
CAS Number 6570-87-2[1]
Boiling Point 164.85 °C
Density 0.827 g/cm?

Applications in Organic Synthesis
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3,4-Dimethyl-1-pentanol can be utilized in a variety of organic reactions, primarily involving
the functionalization of its primary alcohol group. Key applications include its use as a
precursor for:

Esters: Used in fragrances and as specialty solvents.

Aldehydes and Carboxylic Acids: Important intermediates in multi-step syntheses.

Alkenes: For the construction of carbon skeletons.

Acrylates: Monomers for the synthesis of specialty polymers.

Experimental Protocols

Synthesis of 3,4-Dimethyl-1-pentanol via Grighard
Reaction

This protocol describes the synthesis of 3,4-Dimethyl-1-pentanol from 3-methyl-2-
bromobutane and ethylene oxide.

Reaction Scheme:
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Grignard Reagent Formation
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3-methyl-2-bromobutane M» 3,4-dimethylpentylmagnesium bromide
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Mg

3,4-Dimethyl-1-pentanol H2S0a (cat.)

3,4-Dimethylpentyl Acetate Water
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Acetic Acid
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1. (COCI)2, DMSO, -78 °C

3,4-Dimethyl-1-pentanol 2. EGN » 3,4-Dimethylpentanal

Dehydration of 3,4-Dimethyl-1-pentanol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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